Cas no 2649064-44-6 (butyl 2-isocyanato-2-methylpropanoate)

• Product Name: butyl 2-isocyanato-2-methylpropanoate
• CAS No: 2649064-44-6
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 6396726
• PubChem ID: 165881446
• Update Time: 2025-06-25

butyl 2-isocyanato-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• butyl 2-isocyanato-2-methylpropanoate
• 2649064-44-6
• EN300-1458729

• Inchi： 1S/C9H15NO3/c1-4-5-6-13-8(12)9(2,3)10-7-11/h4-6H2,1-3H3
• InChI Key： UIMYMCFOFCUBCX-UHFFFAOYSA-N
• SMILES： O(C(C(C)(C)N=C=O)=O)CCCC

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.7Ų

Additional information on butyl 2-isocyanato-2-methylpropanoate

Butyl 2-isocyanato-2-methylpropanoate (CAS No. 2649064-44-6): A Versatile Intermediate in Modern Chemical Synthesis

Butyl 2-isocyanato-2-methylpropanoate, identified by its CAS number 2649064-44-6, is a significant compound in the realm of organic synthesis and pharmaceutical development. This acyl isocyanate derivative has garnered attention due to its unique reactivity and broad applicability in the creation of complex molecular structures. Its molecular structure, featuring a highly reactive isocyanate group, makes it a valuable building block for various chemical transformations.

The compound's utility stems from its ability to participate in a wide range of reactions, including nucleophilic addition, condensation reactions, and polymerization processes. These reactions are fundamental to the synthesis of polymers, coatings, adhesives, and specialty chemicals. In particular, the isocyanate functionality allows for the formation of urethane linkages, which are crucial in the production of polyurethane materials known for their durability and versatility.

In recent years, Butyl 2-isocyanato-2-methylpropanoate has found increasing relevance in the pharmaceutical industry. Its incorporation into drug molecules has been explored as a means to enhance drug stability and bioavailability. The compound's reactivity with amines and alcohols facilitates the synthesis of various pharmacologically active agents. For instance, researchers have utilized this compound to develop novel therapeutic agents targeting neurological disorders, where precise molecular modifications are essential for efficacy.

The chemical properties of Butyl 2-isocyanato-2-methylpropanoate make it particularly useful in the synthesis of heterocyclic compounds. These compounds are integral to many pharmaceuticals and agrochemicals due to their diverse biological activities. The ability of this acyl isocyanate to undergo cycloaddition reactions with strained dienes has been leveraged to create complex cyclic structures that mimic natural products. Such structures often exhibit potent biological activity, making them attractive candidates for further medicinal chemistry investigations.

Recent advancements in green chemistry have also highlighted the importance of Butyl 2-isocyanato-2-methylpropanoate as a sustainable synthetic intermediate. Efforts have been made to develop catalytic systems that minimize waste and improve reaction efficiency. For example, transition metal-catalyzed reactions have been employed to achieve selective functionalization of this compound without generating harmful byproducts. Such innovations align with the growing emphasis on environmentally friendly synthetic methodologies in the chemical industry.

The compound's role in material science is equally noteworthy. Its ability to form cross-linked networks via polyurethane formation has led to its use in advanced materials such as high-performance coatings and adhesives. These materials are required in applications where exceptional mechanical strength and chemical resistance are necessary, such as aerospace and automotive industries. The development of novel polyurethane formulations continues to be an area of active research, with Butyl 2-isocyanato-2-methylpropanoate serving as a key component.

In conclusion, Butyl 2-isocyanato-2-methylpropanoate (CAS No. 2649064-44-6) represents a cornerstone in modern chemical synthesis. Its versatility in facilitating diverse chemical transformations underscores its importance across multiple industries, from pharmaceuticals to advanced materials. As research progresses, the potential applications of this compound are expected to expand further, driven by ongoing innovations in synthetic chemistry and material science.